Cas no 1159820-38-8 (4-bromo-2-cyclobutoxypyrimidine)
4-bromo-2-cyclobutoxypyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-cyclobutoxypyrimidine
- 4-Bromo-2-(cyclobutoxy)pyrimidine
- Pyrimidine, 4-bromo-2-(cyclobutyloxy)-
- AKOS015940708
- EN300-1142741
- 1159820-38-8
-
- Inchi: 1S/C8H9BrN2O/c9-7-4-5-10-8(11-7)12-6-2-1-3-6/h4-6H,1-3H2
- InChI Key: HYGQIEPEHIEXPQ-UHFFFAOYSA-N
- SMILES: C1(OC2CCC2)=NC=CC(Br)=N1
Computed Properties
- Exact Mass: 227.98983g/mol
- Monoisotopic Mass: 227.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35Ų
Experimental Properties
- Density: 1.600±0.06 g/cm3(Predicted)
- Boiling Point: 328.5±34.0 °C(Predicted)
- pka: -0.35±0.20(Predicted)
4-bromo-2-cyclobutoxypyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1142741-1.0g |
4-bromo-2-cyclobutoxypyrimidine |
1159820-38-8 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1142741-0.05g |
4-bromo-2-cyclobutoxypyrimidine |
1159820-38-8 | 95% | 0.05g |
$612.0 | 2023-10-26 | |
| Enamine | EN300-1142741-0.1g |
4-bromo-2-cyclobutoxypyrimidine |
1159820-38-8 | 95% | 0.1g |
$640.0 | 2023-10-26 | |
| Enamine | EN300-1142741-0.25g |
4-bromo-2-cyclobutoxypyrimidine |
1159820-38-8 | 95% | 0.25g |
$670.0 | 2023-10-26 | |
| Enamine | EN300-1142741-0.5g |
4-bromo-2-cyclobutoxypyrimidine |
1159820-38-8 | 95% | 0.5g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1142741-1g |
4-bromo-2-cyclobutoxypyrimidine |
1159820-38-8 | 95% | 1g |
$728.0 | 2023-10-26 | |
| Enamine | EN300-1142741-2.5g |
4-bromo-2-cyclobutoxypyrimidine |
1159820-38-8 | 95% | 2.5g |
$1428.0 | 2023-10-26 | |
| Enamine | EN300-1142741-5g |
4-bromo-2-cyclobutoxypyrimidine |
1159820-38-8 | 95% | 5g |
$2110.0 | 2023-10-26 | |
| Enamine | EN300-1142741-10g |
4-bromo-2-cyclobutoxypyrimidine |
1159820-38-8 | 95% | 10g |
$3131.0 | 2023-10-26 |
4-bromo-2-cyclobutoxypyrimidine Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-bromo-2-cyclobutoxypyrimidine
Comprehensive Guide to 4-Bromo-2-cyclobutoxypyrimidine (CAS 1159820-38-8): Properties, Applications, and Industry Insights
4-Bromo-2-cyclobutoxypyrimidine (CAS 1159820-38-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrimidine derivative features a unique cyclobutoxy substituent, making it a valuable intermediate for designing novel bioactive molecules. With molecular formula C8H9BrN2O and molecular weight 229.08 g/mol, this compound exhibits distinct physicochemical properties that align with modern drug discovery trends.
The growing demand for small molecule therapeutics has increased interest in functionalized pyrimidines like 4-bromo-2-cyclobutoxypyrimidine. Recent studies highlight its potential as a kinase inhibitor scaffold, particularly in oncology research where targeted cancer therapies dominate clinical development pipelines. The compound's bromine atom serves as an excellent handle for cross-coupling reactions, enabling efficient derivatization through Buchwald-Hartwig amination or Suzuki-Miyaura coupling – techniques frequently searched by medicinal chemists.
From a synthetic chemistry perspective, CAS 1159820-38-8 demonstrates remarkable versatility. Its electron-deficient pyrimidine core participates in nucleophilic aromatic substitution (SNAr) reactions, while the cyclobutyl ether moiety introduces interesting steric and conformational effects. These characteristics make it particularly valuable for developing PROTACs (Proteolysis Targeting Chimeras), one of the most searched topics in contemporary drug development circles.
Analytical data for 4-bromo-2-cyclobutoxypyrimidine reveals excellent purity profiles (>97% by HPLC), with characteristic 1H NMR signals at δ 8.30 (d, J=5.2 Hz, 1H), 5.60-5.55 (m, 1H), and 2.50-1.90 (m, 6H). These spectral features aid in quality control during scale-up synthesis – another trending search term among process chemists optimizing API manufacturing routes.
Beyond pharmaceuticals, this compound finds applications in material science, particularly in designing organic electronic materials. Its balanced lipophilicity (calculated LogP ~2.1) and moderate hydrogen bonding capacity make it suitable for developing molecular sensors – an area gaining traction in environmental monitoring technologies.
Storage and handling recommendations for CAS 1159820-38-8 emphasize protection from light and moisture at 2-8°C. The compound demonstrates good stability under inert atmospheres, with accelerated stability studies showing <90% purity retention after 12 months – crucial data for researchers investigating long-term compound storage solutions.
Recent patent analyses reveal increasing incorporation of 4-bromo-2-cyclobutoxypyrimidine in intellectual property filings related to JAK/STAT inhibitors and BTK signaling modulators. This aligns with industry focus on immunomodulatory drugs, answering frequent queries about emerging drug targets in autoimmune disease research.
The global market for pyrimidine intermediates is projected to grow at 6.8% CAGR through 2030, with custom synthesis services for compounds like 1159820-38-8 experiencing particular demand. This reflects broader trends in outsourced pharmaceutical R&D and fragment-based drug design strategies.
For researchers exploring structure-activity relationships (SAR), 4-bromo-2-cyclobutoxypyrimidine offers excellent opportunities for lead optimization. The cyclobutyl group provides a valuable three-dimensionality to molecular architectures – a property increasingly sought after to address flatland criticism in medicinal chemistry.
Environmental and regulatory aspects of CAS 1159820-38-8 show favorable profiles, with biodegradation screening indicating moderate persistence. This positions the compound favorably compared to traditional halogenated aromatics in terms of green chemistry principles – a major consideration for modern sustainable synthesis approaches.
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